2-(isopropylthio)-5-(thiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 2-propan-2-ylsulfanyl-5-thiophen-2-yl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C18H19N3O2S2/c1-9(2)25-18-20-16-15(17(23)21-18)14(12-7-4-8-24-12)13-10(19-16)5-3-6-11(13)22/h4,7-9,14H,3,5-6H2,1-2H3,(H2,19,20,21,23)
• InChI Key: OQQDJNIOYLDCOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C(C3=C(N2)CCCC3=O)C4=CC=CS4)C(=O)N1
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

2-(isopropylthio)-5-(thiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A study reported the Hantzsch-like synthesis of bis(sulfanediyl)bis(tetrahydropyrimido[4,5-b]quinoline-4,6-diones) linked to various cores like benzene, pyridine, or thieno[4,5-d]thiophene, utilizing bis(sulfanediyl)bis(6-aminopyrimidin-4(1H)-ones) as precursors. This highlights the compound's potential in creating complex molecular architectures through multicomponent reactions, indicating its versatility in synthetic chemistry (Diab et al., 2021).

Catalytic Applications

Research on metal-organic frameworks (MOFs) has demonstrated the utility of these structures in synthesizing new categories of N-heterocyclic compounds, including tetrahydropyrimido[4,5-b]quinoline derivatives. This shows the compound's role in facilitating the synthesis of novel N-heterocyclic compounds with potential applications in catalysis and material science (Sepehrmansouri et al., 2020).

Biological Interactions and Molecular Docking Studies

Another aspect of research focuses on the interactions of similar compounds with biological molecules like DNA and bovine serum albumin (BSA), including studies on DNA photocleavage and DNA/BSA binding. These interactions are significant for understanding the biological and therapeutic potential of these compounds. Molecular docking studies further elucidate their binding affinities and mechanisms of action, which are crucial for drug design and development (Ragheb et al., 2022).

Antioxidant Activities

The compound's derivatives have been evaluated for their antioxidant properties, indicating their potential in medicinal chemistry and pharmacology. Such studies are important for developing new therapeutics with antioxidant capabilities, which can mitigate oxidative stress-related diseases (Ismaili et al., 2008).